3-Butyl-6-[(3-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C15H18N4O2S
• Molecular Weight: 318.4 g/mol
• IUPAC Name: 3-butyl-6-[(3-methoxyphenoxy)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C15H18N4O2S/c1-3-4-8-13-16-17-15-19(13)18-14(22-15)10-21-12-7-5-6-11(9-12)20-2/h5-7,9H,3-4,8,10H2,1-2H3
• InChI Key: YZSMYZGBSGOSKQ-UHFFFAOYSA-N
• SMILES: CCCCC1=NN=C2N1N=C(S2)COC3=CC=CC(=C3)OC

Description

3-Butyl-6-[(3-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the thiadiazole family and has been found to have several unique properties that make it a valuable tool for researchers in various fields.

Mechanism of Action

The mechanism of action of 3-Butyl-6-[(3-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. This leads to the death of cancer cells and the prevention of tumor growth.
Biochemical and Physiological Effects:
Studies have shown that 3-Butyl-6-[(3-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several biochemical and physiological effects. This compound has been found to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is critical for the growth and spread of tumors.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-Butyl-6-[(3-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potent anti-cancer properties. This makes it a valuable tool for researchers in the field of cancer research. However, one of the limitations of using this compound is that it is highly toxic and can cause significant harm if not handled properly.

Future Directions

There are several future directions for research on 3-Butyl-6-[(3-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of research is the development of new and improved synthesis methods for this compound. Another area of research is the identification of new applications for this compound, particularly in the field of drug development. Finally, researchers are also working to better understand the mechanism of action of this compound and its potential for use in combination with other cancer treatments.

Synthesis Methods

The synthesis of 3-Butyl-6-[(3-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a complex process that involves several steps. The most common method for synthesizing this compound is through the reaction of 3-mercapto-1,2,4-triazole with 3-methoxybenzyl chloride in the presence of a base such as potassium carbonate. The resulting product is then treated with butyl bromide to yield the final compound.

Scientific Research Applications

The unique properties of 3-Butyl-6-[(3-methoxyphenoxy)methyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole make it a valuable tool for researchers in several fields. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that this compound has potent anti-cancer properties and can inhibit the growth of several types of cancer cells.